Cas no 2060008-64-0 (1-(3-Amino-2-hydroxypropyl)cyclopentane-1-carbonitrile)

• Product Name: 1-(3-Amino-2-hydroxypropyl)cyclopentane-1-carbonitrile
• CAS No: 2060008-64-0
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• MDL: MFCD30488330
• CID: 5612970
• PubChem ID: 131481479
• Update Time: 2025-10-12

1-(3-Amino-2-hydroxypropyl)cyclopentane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2060008-64-0
• 1-(3-Amino-2-hydroxypropyl)cyclopentane-1-carbonitrile
• EN300-330633
• Cyclopentanecarbonitrile, 1-(3-amino-2-hydroxypropyl)-

• MDL： MFCD30488330
• Inchi： 1S/C9H16N2O/c10-6-8(12)5-9(7-11)3-1-2-4-9/h8,12H,1-6,10H2
• InChI Key： QFCXABJTGGMYDJ-UHFFFAOYSA-N
• SMILES： OC(CN)CC1(C#N)CCCC1

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 362.8±12.0 °C(Predicted)
• pka: 12.82±0.35(Predicted)

Additional information on 1-(3-Amino-2-hydroxypropyl)cyclopentane-1-carbonitrile

Comprehensive Overview of 1-(3-Amino-2-hydroxypropyl)cyclopentane-1-carbonitrile (CAS No. 2060008-64-0)

1-(3-Amino-2-hydroxypropyl)cyclopentane-1-carbonitrile (CAS No. 2060008-64-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a cyclopentane ring substituted with a carbonitrile group and a 3-amino-2-hydroxypropyl side chain, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of small molecule inhibitors and biologically active compounds.

The growing interest in 1-(3-Amino-2-hydroxypropyl)cyclopentane-1-carbonitrile aligns with current trends in precision medicine and targeted therapy. With the rise of AI-driven drug design and computational chemistry, this compound is often highlighted in discussions about molecular docking and structure-activity relationships (SAR). Its nitrile functionality also makes it a candidate for click chemistry applications, a hot topic in modern bioconjugation strategies.

From a synthetic perspective, CAS No. 2060008-64-0 is valued for its role in constructing heterocyclic scaffolds, which are pivotal in developing kinase inhibitors and GPCR modulators. Recent publications have emphasized its utility in asymmetric synthesis, addressing the demand for chiral building blocks in enantioselective reactions. This aligns with the industry's shift toward green chemistry and sustainable synthesis methods.

Analytical studies of 1-(3-Amino-2-hydroxypropyl)cyclopentane-1-carbonitrile often involve advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are critical for verifying its purity and stereochemistry, which are essential for pharmaceutical quality control. The compound's logP and solubility profiles are also frequently analyzed to assess its drug-likeness, a key consideration in preclinical development.

In the context of intellectual property, CAS No. 2060008-64-0 has been referenced in patents related to neurodegenerative disease therapeutics and metabolic disorder treatments. Its structural motifs are often compared to those of FDA-approved drugs, sparking discussions about repurposing strategies and combination therapies. This reflects broader trends in personalized healthcare and translational research.

For suppliers and manufacturers, the compound's scalable synthesis and regulatory compliance are top priorities. Questions about batch-to-batch consistency and GMP standards are common in procurement discussions, underscoring the importance of quality assurance in the fine chemicals market. Additionally, its stability under various storage conditions is a frequent subject of technical inquiries.

Looking ahead, 1-(3-Amino-2-hydroxypropyl)cyclopentane-1-carbonitrile is poised to remain relevant in high-throughput screening campaigns and fragment-based drug discovery. Its compatibility with automated synthesis platforms and machine learning algorithms further enhances its appeal in digital chemistry initiatives. As the scientific community continues to explore its potential, this compound exemplifies the intersection of traditional organic synthesis and cutting-edge technology.